Cas no 315661-57-5 (1-Piperazineethanamine,a-ethyl-2-methyl-)

• Product Name: 1-Piperazineethanamine,a-ethyl-2-methyl-
• CAS No: 315661-57-5
• MF: C₉H₂₁N₃
• MW: 171.283141851425
• CID: 301130
• PubChem ID: 14029870
• Update Time: 2025-04-19

1-Piperazineethanamine,a-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanamine,a-ethyl-2-methyl-
• 1-(2-methylpiperazin-1-yl)butan-2-amine
• 1-Piperazineethanamine,-alpha--ethyl-2-methyl-(9CI)
• SCHEMBL716833
• 315661-57-5
• DTXSID50554684

• Inchi： 1S/C9H21N3/c1-3-9(10)7-12-5-4-11-6-8(12)2/h8-9,11H,3-7,10H2,1-2H3
• InChI Key： NWWCWUDRWYAUEC-UHFFFAOYSA-N
• SMILES： N1(CC(CC)N)CCNCC1C

Computed Properties

• Exact Mass: 171.173547683g/mol
• Monoisotopic Mass: 171.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.3Ų